4-(2,5-dioxo-1-pyrrolidinyl)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C23H20N4O4S/c1-31-17-8-6-16(7-9-17)27-22(18-12-32-13-19(18)25-27)24-23(30)14-2-4-15(5-3-14)26-20(28)10-11-21(26)29/h2-9H,10-13H2,1H3,(H,24,30)
• InChI Key: SWYRPMKZMBENEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC=C(C=C4)N5C(=O)CCC5=O
• Molecular Formula: C23H20N4O4S
• Molecular Weight: 448.5 g/mol

Description

4-(2,5-dioxo-1-pyrrolidinyl)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is an amidobenzoic acid.

Scientific Research Applications

Molecular Interaction Studies

Research has focused on understanding the molecular interactions of similar compounds with various receptors. For instance, a study on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, a compound with structural similarity, highlighted its role as an antagonist for the CB1 cannabinoid receptor. This study used AM1 molecular orbital method and conformational analysis to understand the interaction of the compound with the receptor, proposing that specific regions of the compound significantly influence its binding and activity (Shim et al., 2002).

Heterocyclic Synthesis

Compounds similar to 4-(2,5-dioxo-1-pyrrolidinyl)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide have been synthesized and investigated for their potential in creating diverse heterocyclic structures. For instance, thiophenylhydrazonoacetates were synthesized and their reactivity investigated to yield various derivatives including pyrazole, isoxazole, and pyrimidine, highlighting the versatility of these compounds in synthesizing heterocyclic structures (Mohareb et al., 2004).

Synthesis for Radiopharmaceuticals

Another study focused on the synthesis of related compounds for use in radiopharmaceuticals. For example, (S)-2-Hydroxy-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide was synthesized in high yield for the preparation of radiopharmaceuticals, demonstrating the potential of such compounds in medical imaging and diagnostic applications (Bobeldijk et al., 1990).

Anticancer and Cytotoxicity Studies

Several studies have explored the potential of similar compounds in anticancer and cytotoxicity applications. For instance, the synthesis and evaluation of 6-pyrrolidinyl-2-(2-substituted phenyl)-4-quinazolinones demonstrated significant cytotoxic effects against various cancer cell lines, highlighting the therapeutic potential of these compounds in cancer treatment (Hour et al., 2007).